Cas no 1221967-92-5 (3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine)

3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine is a chemically modified nucleoside derivative designed for applications in oligonucleotide synthesis and RNA research. The t-butyldimethylsilyl (TBDMS) group at the 3'-position provides selective protection, enhancing stability during synthetic processes, while the 2'-O-(2-methoxyethyl) (2'-MOE) modification improves nuclease resistance and binding affinity in antisense oligonucleotides. The 5-methyl substitution further increases metabolic stability. This compound is particularly valuable in the development of therapeutic oligonucleotides, where precise control over sugar moiety modifications is critical. Its robust protective groups and tailored modifications make it a reliable intermediate for high-yield, sequence-specific synthesis. Suitable for research and industrial-scale applications, it ensures consistent performance in demanding biochemical contexts.

3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine structure

1221967-92-5 structure

Product Name:3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine

CAS No:1221967-92-5

MF:C₁₉H₃₄N₂O₇Si

MW:430.567966938019

CID:4578965

Update Time:2025-05-20

3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine Chemical and Physical Properties

Names and Identifiers

- 1-((2R,3R,4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(hydroxymethyl)-3-(2-methoxyethoxy)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- 1-[4-[tert-butyl(dimethyl)silyl]oxy-5-(hydroxymethyl)-3-(2-methoxyethoxy)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine
- Inchi： 1S/C19H34N2O7Si/c1-12-10-21(18(24)20-16(12)23)17-15(26-9-8-25-5)14(13(11-22)27-17)28-29(6,7)19(2,3)4/h10,13-15,17,22H,8-9,11H2,1-7H3,(H,20,23,24)
- InChI Key： QGBVVZHQUKMHOR-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC1C(CO)OC(C1OCCOC)N1C(NC(C(C)=C1)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 9
Complexity: 647
Topological Polar Surface Area: 107

3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	O210775-100mg	3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine	1221967-92-5	100mg	$ 295.00	2022-06-03
TRC	O210775-250mg	3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine	1221967-92-5	250mg	$ 615.00	2022-06-03
TRC	O210775-500mg	3'-O-(t-Butyldimethylsilyl)-2'-O-(2-methoxyethyl)-5-methyluridine	1221967-92-5	500mg	$ 980.00	2022-06-03